Cas no 1780836-99-8 (3-amino-3-(4-methylthiophen-3-yl)propanoic acid)

• Product Name: 3-amino-3-(4-methylthiophen-3-yl)propanoic acid
• CAS No: 1780836-99-8
• MF: C₈H₁₁NO₂S
• MW: 185.24344086647
• CID: 6256846
• PubChem ID: 84769794
• Update Time: 2025-06-08

3-amino-3-(4-methylthiophen-3-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-amino-3-(4-methylthiophen-3-yl)propanoic acid
• 1780836-99-8
• EN300-1855688

• Inchi： 1S/C8H11NO2S/c1-5-3-12-4-6(5)7(9)2-8(10)11/h3-4,7H,2,9H2,1H3,(H,10,11)
• InChI Key： VPHSENFWJNGWKP-UHFFFAOYSA-N
• SMILES： S1C=C(C)C(=C1)C(CC(=O)O)N

Computed Properties

• Exact Mass: 185.05104977g/mol
• Monoisotopic Mass: 185.05104977g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.9
• Topological Polar Surface Area: 91.6Ų

Additional information on 3-amino-3-(4-methylthiophen-3-yl)propanoic acid

Introduction to 3-Amino-3-(4-Methylthiophen-3-yl)propanoic Acid (CAS No. 1780836-99-8)

3-Amino-3-(4-methylthiophen-3-yl)propanoic acid (CAS No. 1780836-99-8) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as AMTPA, is a derivative of amino acids and thiophenes, two classes of molecules with diverse biological activities. The unique structural features of AMTPA, particularly the presence of a thiophene ring and a methyl group, make it an intriguing candidate for various therapeutic applications.

The chemical structure of 3-amino-3-(4-methylthiophen-3-yl)propanoic acid consists of a central propanoic acid backbone with an amino group and a substituted thiophene ring. The thiophene ring, which is a five-membered heterocyclic compound containing sulfur, imparts significant electronic and steric properties to the molecule. These properties are crucial for its potential interactions with biological targets, such as enzymes and receptors.

Recent studies have highlighted the potential of AMTPA in the treatment of various diseases. One notable area of research is its role in modulating enzyme activity. For instance, 3-amino-3-(4-methylthiophen-3-yl)propanoic acid has been shown to exhibit inhibitory effects on specific enzymes involved in metabolic pathways. This property makes it a promising lead compound for the development of new drugs targeting metabolic disorders.

In addition to its enzymatic modulation capabilities, AMTPA has also been investigated for its potential as an anti-inflammatory agent. Inflammatory diseases, such as arthritis and inflammatory bowel disease (IBD), are characterized by chronic inflammation that can lead to tissue damage and functional impairment. Preclinical studies have demonstrated that 3-amino-3-(4-methylthiophen-3-yl)propanoic acid can reduce inflammation by inhibiting the production of pro-inflammatory cytokines and chemokines. This makes it a potential therapeutic candidate for the management of inflammatory conditions.

The pharmacokinetic properties of AMTPA have also been studied extensively. Research has shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are essential for its effectiveness as a therapeutic agent. The compound's ability to cross biological membranes and reach target tissues efficiently is a significant advantage in drug development.

Furthermore, the safety profile of 3-amino-3-(4-methylthiophen-3-yl)propanoic acid has been evaluated in various preclinical models. Toxicity studies have indicated that it is well-tolerated at therapeutic doses, with minimal adverse effects observed. This favorable safety profile supports its potential for further clinical development.

In the context of drug discovery and development, AMTPA has shown promise as a scaffold for the design of novel compounds with enhanced biological activities. Chemists and pharmacologists are actively exploring structural modifications to optimize its pharmacological properties, such as potency, selectivity, and bioavailability. These efforts aim to develop more effective and safer drugs for treating a wide range of diseases.

The current state of research on 3-amino-3-(4-methylthiophen-3-yl)propanoic acid highlights its potential as a valuable tool in both basic research and translational medicine. Its unique chemical structure and biological activities make it an attractive candidate for further investigation and development. As more studies are conducted, it is likely that new applications and therapeutic uses will be discovered, contributing to advancements in healthcare.